1-(1-(2-(Naphthalen-1-yl)acetyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-(2-naphthalen-1-ylacetyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C26H25N3O3/c30-24(17-20-9-6-8-19-7-4-5-12-23(19)20)27-15-13-21(14-16-27)28-18-25(31)29(26(28)32)22-10-2-1-3-11-22/h1-12,21H,13-18H2
• InChI Key: BUJJNFVGMIOOGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)C3=CC=CC=C3)C(=O)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H25N3O3
• Molecular Weight: 427.5 g/mol

Description

1-(1-(2-(Naphthalen-1-yl)acetyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "NAPPI" and is known for its ability to modulate the activity of certain receptors in the brain. In

Scientific Research Applications

Antidepressant and Anxiolytic Activity

Research on derivatives of imidazolidine-2,4-dione, particularly those incorporating naphthalene and piperazine structures, has demonstrated significant potential in the development of novel antidepressant and anxiolytic agents. A study highlighted compounds with high affinity for serotonin receptors, exhibiting promising antidepressant-like effects and anxiolytic-like effects in animal models without affecting locomotor activity. This suggests potential applications in the development of new mental health therapies (Czopek et al., 2010).

Anticonvulsant Agents

Compounds structurally related to the chemical have been evaluated for their anticonvulsant activity. Novel derivatives have shown significant delay in the onset of convulsion and prolongation of survival time in experimental models, compared to standard treatments like phenobarbital. This indicates potential for the development of new anticonvulsant medications (Ghareb et al., 2017).

Chemosensitizers for Antibiotic Resistance

A series of imidazolidine-4-one derivatives were assessed for their ability to enhance the effectiveness of antibiotics against resistant strains of Staphylococcus aureus, including MRSA. Certain derivatives were found to significantly increase the efficacy of β-lactam antibiotics and ciprofloxacin, offering a novel approach to combat antibiotic resistance (Matys et al., 2015).

Antimicrobial Activity

Research into naphthoquinone derivatives has demonstrated potent antifungal and antibacterial properties. These compounds have been synthesized using environmentally friendly methods and evaluated for their effectiveness against various microbial strains. Their promising antifungal and antibacterial activities suggest potential applications in the development of new antimicrobial agents (Tandon et al., 2010).